molecular formula C11H14O2 B8570571 4-(2-Methoxypropan-2-yl)benzaldehyde

4-(2-Methoxypropan-2-yl)benzaldehyde

Cat. No.: B8570571
M. Wt: 178.23 g/mol
InChI Key: OSRMNGFVPJAIMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-Methoxypropan-2-yl)benzaldehyde is a benzaldehyde derivative featuring a methoxy-substituted isopropyl group at the para position of the aromatic ring. Its structure includes a formyl group (-CHO) at position 1 and a 2-methoxypropan-2-yl group (-OCH(CH₃)₂) at position 4 (Figure 1).

Properties

Molecular Formula

C11H14O2

Molecular Weight

178.23 g/mol

IUPAC Name

4-(2-methoxypropan-2-yl)benzaldehyde

InChI

InChI=1S/C11H14O2/c1-11(2,13-3)10-6-4-9(8-12)5-7-10/h4-8H,1-3H3

InChI Key

OSRMNGFVPJAIMS-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC=C(C=C1)C=O)OC

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares 4-(2-Methoxypropan-2-yl)benzaldehyde with structurally related benzaldehyde derivatives:

Compound Name Substituents Key Structural Features References
4-(2-Methoxypropan-2-yl)benzaldehyde -CHO (position 1), -OCH(CH₃)₂ (position 4) Bulky methoxy-isopropyl group enhances steric hindrance and lipophilicity
4-Methoxy-3-(trifluoromethyl)benzaldehyde -CHO (position 1), -OCH₃ (position 4), -CF₃ (position 3) Electron-withdrawing CF₃ group increases electrophilicity; used in anti-inflammatory agents
2-Hydroxy-4-methoxybenzaldehyde -CHO (position 1), -OH (position 2), -OCH₃ (position 4) Intramolecular hydrogen bonding between -OH and -CHO; flavoring agent with limited toxicity data
4-Methoxy-2-methylbenzaldehyde -CHO (position 1), -OCH₃ (position 4), -CH₃ (position 2) Methyl group enhances stability; intermediate in dye synthesis
4-(4-Methylpiperazin-1-yl)benzaldehyde -CHO (position 1), -N(CH₂CH₂)₂NCH₃ (position 4) Basic piperazine moiety improves solubility; used in anticancer drug candidates

Key Observations :

  • Steric and Electronic Effects : The 2-methoxypropan-2-yl group in the target compound introduces significant steric bulk, which may hinder nucleophilic attacks on the aldehyde group compared to smaller substituents (e.g., -OCH₃ or -CH₃) .
  • Lipophilicity : The isopropyl-methoxy group likely increases lipophilicity, enhancing membrane permeability in bioactive molecules .

Physicochemical Properties

Limited data exist for the target compound, but comparisons can be drawn:

Property 4-(2-Methoxypropan-2-yl)benzaldehyde (Predicted) 2-Hydroxy-4-methoxybenzaldehyde 4-Methoxy-3-(trifluoromethyl)benzaldehyde
Melting Point ~100–120°C (estimated) Not reported 169–171°C (analogous compounds)
Solubility Low in water; soluble in DCM, THF Soluble in polar aprotic solvents Moderate in ethanol
Stability Stable under inert conditions Sensitive to oxidation Stable due to electron-withdrawing groups

Notes:

  • The trifluoromethyl group in 4-Methoxy-3-(trifluoromethyl)benzaldehyde increases thermal stability compared to alkoxy-substituted analogs .

Toxicity Considerations :

  • 2-Hydroxy-4-methoxybenzaldehyde lacks comprehensive toxicological data but is structurally similar to compounds evaluated by EFSA, suggesting low acute toxicity .
  • Brominated analogs (e.g., 4-(Bromomethyl)benzaldehyde) require careful handling due to uninvestigated toxicological profiles .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.